Cas no 86803-18-1 (benzo[pqr]tetraphen-10-ylmethanol)

• Product Name: benzo[pqr]tetraphen-10-ylmethanol
• CAS No: 86803-18-1
• MF: C₂₁H₁₄O
• MW: 282.335265636444
• CID: 1857515
• PubChem ID: 174571
• Update Time: 2025-04-21

benzo[pqr]tetraphen-10-ylmethanol Chemical and Physical Properties

Names and Identifiers

• benzo[pqr]tetraphen-10-ylmethanol
• Benzo(a)pyrene-10-methanol
• benzo[a]pyren-10-ylmethanol
• DTXCID50158308
• DTXSID20235817
• 86803-18-1

• Inchi： 1S/C21H14O/c22-12-17-6-2-5-15-11-16-8-7-13-3-1-4-14-9-10-18(19(15)17)21(16)20(13)14/h1-11,22H,12H2
• InChI Key： OZNRPDKLDNXMHO-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC2C=C3C=CC4=CC=CC5C=CC(C=21)=C3C=54

Computed Properties

• Exact Mass: 282.104465066Da
• Monoisotopic Mass: 282.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 20.2Ų